2-[(4-bromobenzyl)(phenylsulfonyl)amino]-N-(4-ethylphenyl)acetamide

• Molecular Formula: C23H23BrN2O3S
• Molecular Weight: 487.4 g/mol
• IUPAC Name: 2-[benzenesulfonyl-[(4-bromophenyl)methyl]amino]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C23H23BrN2O3S/c1-2-18-10-14-21(15-11-18)25-23(27)17-26(16-19-8-12-20(24)13-9-19)30(28,29)22-6-4-3-5-7-22/h3-15H,2,16-17H2,1H3,(H,25,27)
• InChI Key: RIQMIFWEEHLODI-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)NC(=O)CN(CC2=CC=C(C=C2)Br)S(=O)(=O)C3=CC=CC=C3

Description

2-[(4-bromobenzyl)(phenylsulfonyl)amino]-N-(4-ethylphenyl)acetamide is a chemical compound that has been synthesized for scientific research purposes. It is commonly referred to as BPAE and has been used in various studies to investigate its mechanism of action and biochemical effects. In

Mechanism of Action

The exact mechanism of action of BPAE is not fully understood, but it is believed to act through the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which play a key role in inflammation, pain, and fever. By inhibiting COX enzymes, BPAE can reduce inflammation, pain, and fever.
Biochemical and Physiological Effects:
BPAE has been shown to have several biochemical and physiological effects in animal models. It can reduce the production of prostaglandins, which are involved in inflammation, pain, and fever. BPAE can also decrease the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). Additionally, BPAE can increase the levels of anti-inflammatory cytokines such as interleukin-10 (IL-10).

Advantages and Limitations for Lab Experiments

BPAE has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to have potent anti-inflammatory and analgesic effects in animal models. However, there are also some limitations to using BPAE in lab experiments. It has not been extensively studied in humans, and its potential side effects and toxicity are not well understood.

Future Directions

There are several future directions for research on BPAE. One area of interest is its potential as an anti-cancer agent. Further studies are needed to investigate its mechanism of action and efficacy in different types of cancer. Another area of interest is its potential as a treatment for autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, more research is needed to understand the potential side effects and toxicity of BPAE in humans.

Synthesis Methods

BPAE can be synthesized through a multistep process that involves the reaction of 4-bromobenzylamine with phenylsulfonyl chloride to form the intermediate 4-bromobenzyl phenyl sulfone. This intermediate is then reacted with 4-ethylphenylacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the final product, BPAE.

Scientific Research Applications

BPAE has been used in various scientific research studies to investigate its potential as a therapeutic agent. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. BPAE has also been investigated for its potential as an anti-cancer agent, with studies showing that it can inhibit the growth and proliferation of cancer cells.